1-[(2-Fluorophenyl)methyl]-3-(2-hydroxy-2-thiophen-3-ylethyl)urea

• IUPAC Name: 1-[(2-fluorophenyl)methyl]-3-(2-hydroxy-2-thiophen-3-ylethyl)urea
• InChI: InChI=1S/C14H15FN2O2S/c15-12-4-2-1-3-10(12)7-16-14(19)17-8-13(18)11-5-6-20-9-11/h1-6,9,13,18H,7-8H2,(H2,16,17,19)
• InChI Key: YFDROWLPYWMKPO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC(=O)NCC(C2=CSC=C2)O)F
• Molecular Formula: C14H15FN2O2S
• Molecular Weight: 294.35 g/mol

Description

1-[(2-Fluorophenyl)methyl]-3-(2-hydroxy-2-thiophen-3-ylethyl)urea is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine. This compound has been synthesized using various methods and has been found to have interesting biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-[(2-Fluorophenyl)methyl]-3-(2-hydroxy-2-thiophen-3-ylethyl)urea is not fully understood. However, it has been found to inhibit the activity of various enzymes, including acetylcholinesterase and topoisomerase II, which are involved in cellular processes that are important for cancer cell growth and proliferation.
Biochemical and Physiological Effects
1-[(2-Fluorophenyl)methyl]-3-(2-hydroxy-2-thiophen-3-ylethyl)urea has been found to exhibit various biochemical and physiological effects. It has been found to inhibit the activity of acetylcholinesterase, which can lead to an increase in the levels of acetylcholine, a neurotransmitter that is important for memory and learning. It has also been found to inhibit the activity of topoisomerase II, which is involved in DNA replication and repair, leading to the inhibition of cancer cell growth and proliferation.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(2-Fluorophenyl)methyl]-3-(2-hydroxy-2-thiophen-3-ylethyl)urea in lab experiments is its potential use in the treatment of various types of cancer and Alzheimer's disease. Another advantage is its ability to inhibit the activity of various enzymes, which can be useful in studying the mechanisms of cellular processes. One limitation of using this compound in lab experiments is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 1-[(2-Fluorophenyl)methyl]-3-(2-hydroxy-2-thiophen-3-ylethyl)urea. One direction is to study its potential use in the treatment of various types of cancer and Alzheimer's disease. Another direction is to study its mechanism of action in more detail, including its interactions with various enzymes and cellular processes. Additionally, future research could focus on developing more efficient and less toxic synthesis methods for this compound.

Synthesis Methods

1-[(2-Fluorophenyl)methyl]-3-(2-hydroxy-2-thiophen-3-ylethyl)urea can be synthesized using various methods. One such method involves the reaction of 2-hydroxyethyl isothiocyanate with 2-fluorobenzylamine in the presence of a base such as triethylamine. The resulting intermediate is then treated with urea to yield the final product. Another method involves the reaction of 2-hydroxyethyl isothiocyanate with 2-fluorobenzaldehyde in the presence of a base to yield the intermediate, which is then treated with 2-aminobenzyl alcohol and urea to yield the final product.

Scientific Research Applications

1-[(2-Fluorophenyl)methyl]-3-(2-hydroxy-2-thiophen-3-ylethyl)urea has been the subject of scientific research due to its potential applications in the field of medicine. This compound has been found to exhibit antitumor activity and has been studied for its potential use in the treatment of various types of cancer. It has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been found to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine, a neurotransmitter that is important for memory and learning.